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Compound of Interest

Compound Name: AF 430 hydrazide

Cat. No.: B12376060

For Immediate Release

This technical guide provides an in-depth overview of the chemical and spectral properties of
AF 430 hydrazide, a fluorescent probe crucial for the investigation of glycoproteins and
carbonyl-containing molecules. Tailored for researchers, scientists, and drug development
professionals, this document details experimental protocols for its application in labeling and
visualization, and contextualizes its use in studying cellular signaling pathways.

Core Chemical and Physical Properties

AF 430 hydrazide is a yellow fluorescent dye belonging to the class of aldehyde- and ketone-
reactive probes. Its utility in biological research stems from its ability to form stable hydrazone
bonds with carbonyl groups, which can be natively present on target molecules or introduced
through oxidative cleavage of vicinal diols in glycoproteins.

The key properties of AF 430 hydrazide are summarized in the table below for easy reference.
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Property Value Reference
Molecular Formula C22H26F3N306S [1]
Molecular Weight 517.52 g/mol [1]
Excitation Maximum (Aex) 430 nm [1]
Emission Maximum (Aem) 542 nm [1]
Molar Extinction Coefficient (€) 15,955 L-mol~t.cm~1 [2]
Fluorescence Quantum Yield

0.23 [2]
(P)

N Good in DMF, DMSO, and

Solubility [1]

water

Store at -20°C in the dark,
N desiccated. Can be
Storage Conditions [1]
transported at room

temperature for up to 3 weeks.

AF 430 is notable for its absorption in the 400-450 nm range, making it compatible with
common laser lines. Its fluorescence is characterized by high photostability and insensitivity to
pH over a broad range, ensuring reliable performance in various experimental conditions.[1]

Experimental Protocols

The primary application of AF 430 hydrazide is the covalent labeling of biomolecules. Below
are detailed protocols for the labeling of glycoproteins and proteins with accessible carboxyl
groups.

Protocol 1: Labeling of Glycoproteins via Periodate
Oxidation

This protocol is designed for the labeling of carbohydrate moieties on glycoproteins, such as
antibodies, where glycosylation sites are often located away from the antigen-binding regions.

[3]
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Materials:

Glycoprotein solution (e.g., 5 mg/mL)

Sodium acetate buffer (0.1 M, pH 5.5)

Sodium meta-periodate (NalOa4) solution (20 mM in sodium acetate buffer, freshly prepared)

AF 430 hydrazide solution (50 mM in DMSO)

Gel filtration column or dialysis equipment for purification
Procedure:
o Oxidation of Glycans:

o Dissolve the glycoprotein in 0.1 M sodium acetate buffer (pH 5.5) to a final concentration
of 5 mg/mL.

o Add an equal volume of freshly prepared 20 mM sodium meta-periodate solution to the
glycoprotein solution.

o Incubate the mixture for 15-20 minutes in the dark at room temperature to oxidize the
vicinal diols of the sugar residues into aldehydes.

e Purification from Periodate:

o Remove excess sodium periodate by desalting the solution using a gel filtration column
(e.g., Sephadex G-25) equilibrated with 0.1 M sodium acetate buffer (pH 5.5).
Alternatively, dialysis against the same buffer can be performed.

e Hydrazone Formation:

o To the purified, oxidized glycoprotein solution, add the 50 mM AF 430 hydrazide solution.
A typical starting point is a 50- to 100-fold molar excess of the hydrazide to the
glycoprotein.
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o Incubate the reaction mixture for 2 hours to overnight at room temperature to allow for the
formation of a stable hydrazone bond.

o Final Purification:

o Separate the AF 430 hydrazide-labeled glycoprotein from unreacted dye by gel filtration
or dialysis.

Protocol 2: Labeling of Carboxyl Groups via
Carbodiimide Coupling

This method allows for the labeling of proteins at aspartic and glutamic acid residues.[1]

Materials:

Protein solution (5-10 mg/mL in 150 mM NacCl, pH 5.0-6.0)

AF 430 hydrazide solution (in DMSO)

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) solution (freshly prepared)

N-Hydroxysuccinimide (NHS) or Sulfo-NHS (optional, for improved efficiency)

Gel filtration column or dialysis equipment for purification
Procedure:
e Protein Preparation:

o Dissolve the protein in 150 mM NaCl at a concentration of 5-10 mg/mL. Ensure the pH is
between 5.0 and 6.0.

¢ Activation and Conjugation:

o Add AF 430 hydrazide, EDC, and optionally NHS/Sulfo-NHS to the protein solution. The
optimal molar ratios of these reagents to the protein should be determined empirically, but
a starting point is a 20- to 50-fold molar excess of each.
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o Incubate the reaction mixture for 3 hours to overnight at room temperature.

o Purification:

o Remove unreacted dye and coupling reagents by gel filtration or dialysis.

Visualization of Experimental Workflows and
Signaling Pathways

To aid in the conceptualization of experimental design and the biological context of AF 430
hydrazide applications, the following diagrams have been generated using the DOT language.
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Workflow for Labeling Glycoproteins with AF 430 Hydrazide.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b12376060?utm_src=pdf-body-img
https://www.benchchem.com/product/b12376060?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The glycosylation of cell surface receptors plays a critical role in modulating their activity and
downstream signaling. For instance, the N-linked glycosylation of the Epidermal Growth Factor
Receptor (EGFR) is known to influence its ligand binding, dimerization, and subsequent
activation of signaling cascades that regulate cell proliferation and survival.[4][5] AF 430
hydrazide can be employed to visualize these glycosylated receptors and investigate their
trafficking and localization in response to stimuli.
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Visualization of Glycosylated EGFR Signaling Pathway.
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Conclusion

AF 430 hydrazide is a versatile and robust fluorescent probe for the specific labeling of
aldehydes and ketones on biomolecules. Its favorable spectral properties and the
straightforward labeling protocols make it an invaluable tool for researchers in cell biology,
biochemistry, and drug discovery. The ability to visualize and track glycosylated proteins, such
as cell surface receptors, provides a powerful approach to elucidating their roles in complex
biological processes and disease states.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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